Cas no 5689-31-6 (6-Acetoxyindole)

• Product Name: 6-Acetoxyindole
• CAS No: 5689-31-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1114146
• PubChem ID: 14529092
• Update Time: 2025-04-20

6-Acetoxyindole Chemical and Physical Properties

Names and Identifiers

• 6-Acetoxyindole
• 1H-Indol-6-yl acetate
• AKOS006306411
• AC-27782
• SCHEMBL3750809
• AQPAAQVLJBZFCV-UHFFFAOYSA-N
• 1H-indol-6-ylacetate
• 5689-31-6
• Acetic acid 1H-indol-6-yl ester

• Inchi： 1S/C10H9NO2/c1-7(12)13-9-3-2-8-4-5-11-10(8)6-9/h2-6,11H,1H3
• InChI Key： AQPAAQVLJBZFCV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų